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Compound of Interest

Compound Name: Cyclooctanecarbaldehyde hydrate

Cat. No.: B1654357 Get Quote

In-Depth Technical Guide to
Cyclooctanecarbaldehyde Hydrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cyclooctanecarbaldehyde
Hydrate, a derivative of the saturated bicyclic aldehyde, cyclooctanecarbaldehyde. This

document collates available chemical data, discusses its formation, and provides generalized

experimental concepts relevant to its study.

Chemical Identity and Nomenclature
Cyclooctanecarbaldehyde hydrate is the gem-diol form of cyclooctanecarbaldehyde. While

the aldehyde exists in equilibrium with its hydrate in the presence of water, the hydrate form

can be a distinct chemical entity.

IUPAC Nomenclature: cyclooctanecarbaldehyde;hydrate

Systematic IUPAC Name: Cyclooctylmethane-1,1-diol

CAS Number: 2227107-84-6[1][2][3]

Molecular Formula: C9H18O2[1]
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For comparison, the anhydrous form is identified as:

IUPAC Nomenclature: Cyclooctanecarbaldehyde[4]

CAS Number: 6688-11-5[4]

Molecular Formula: C9H16O[4]

Physicochemical Data
Specific experimental data for Cyclooctanecarbaldehyde hydrate is not widely available in

published literature. The following table summarizes known data for the hydrate and its

corresponding anhydrous aldehyde for comparative purposes.

Property
Cyclooctanecarbaldehyde
Hydrate

Cyclooctanecarbaldehyde
(Anhydrous)

CAS Number 2227107-84-6[1][2][3] 6688-11-5[4]

Molecular Formula C9H18O2[1] C9H16O[4]

Molecular Weight 158.24 g/mol 140.22 g/mol [4]

Boiling Point No data available 161 - 163 °C

Density No data available 0.926 g/cm³ at 25 °C

Storage Conditions
Inert atmosphere, store in

freezer, under -20°C[1]
No specific data

Experimental Protocols
General Synthesis of Aldehyde Hydrates
The formation of an aldehyde hydrate is typically achieved through the nucleophilic addition of

water to the carbonyl group of the aldehyde. This reaction is reversible and can be catalyzed by

either acid or base.[5][6][7][8][9]

Materials:
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Cyclooctanecarbaldehyde

Deionized water

Acid or base catalyst (e.g., HCl or NaOH)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvent (e.g., diethyl ether or dichloromethane)

Procedure (General Guideline):

Dissolve a known quantity of cyclooctanecarbaldehyde in an appropriate organic solvent.

Add an excess of deionized water to the solution.

To catalyze the reaction, a catalytic amount of acid (e.g., a few drops of concentrated HCl) or

base (e.g., a few drops of 1M NaOH) can be added. The choice of catalyst may depend on

the stability of the aldehyde.

Stir the biphasic mixture vigorously for a period of time to facilitate the hydration reaction at

the interface of the two layers. The reaction time can vary depending on the reactivity of the

aldehyde.

After the reaction period, separate the organic layer.

Wash the organic layer with brine to remove the catalyst and excess water.

Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium

sulfate.

Filter to remove the drying agent.

The solvent can be removed under reduced pressure to yield the product. The extent of

hydration in the resulting product will depend on the equilibrium position.
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Chemical Structures
The following diagrams illustrate the chemical structures of cyclooctanecarbaldehyde and its

hydrate form, cyclooctylmethane-1,1-diol.

Cyclooctanecarbaldehyde

Cyclooctanecarbaldehyde Hydrate
(Cyclooctylmethane-1,1-diol)

C8H15

CHO

C8H15

CH(OH)2

Click to download full resolution via product page

Caption: Structures of Cyclooctanecarbaldehyde and its Hydrate.

Hydrate Formation Mechanism
The formation of the gem-diol from the aldehyde is a reversible nucleophilic addition reaction.

The mechanism can be catalyzed by either an acid or a base.

Acid-Catalyzed Hydration
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Caption: Acid-Catalyzed Hydration of Cyclooctanecarbaldehyde.

Base-Catalyzed Hydration
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Caption: Base-Catalyzed Hydration of Cyclooctanecarbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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